(4-Amino-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone;dihydrochloride

• IUPAC Name: (4-amino-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone;dihydrochloride
• InChI: InChI=1S/C12H17N3O.2ClH/c1-12(2)6-10(13)8-15(12)11(16)9-4-3-5-14-7-9;;/h3-5,7,10H,6,8,13H2,1-2H3;2*1H
• InChI Key: RQDPDWSFSICHQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CN1C(=O)C2=CN=CC=C2)N)C.Cl.Cl
• Molecular Formula: C12H19Cl2N3O
• Molecular Weight: 292.20 g/mol
• CAS RN: 2260932-70-3

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and molecular weight. It may also include its appearance and state at room temperature.

Synthesis Analysis

Synthesis analysis involves understanding the methods and reactions used to create the compound. This often involves multiple steps, each with its own reactants, conditions, and products.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in the molecule. This can be determined using various techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Chemical reactions analysis involves studying how the compound reacts with other substances. This includes understanding the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Supramolecular Chemistry

Supramolecular capsules derived from calixpyrrole scaffolds have been investigated for their potential in constructing molecular capsules through self-assembly. Calix[4]pyrroles, due to their ease of synthesis and structural flexibility, are utilized in creating capsular aggregates with diverse functionalities, demonstrating the potential for targeted encapsulation and delivery systems in pharmaceutical and materials sciences (Ballester, 2011).

Catalysis and Synthetic Pathways

Hybrid catalysts have shown significant importance in the synthesis of pyranopyrimidine scaffolds, a core structure vital for medicinal and pharmaceutical industries. The use of hybrid catalysts in the synthesis of these compounds demonstrates the potential for developing more efficient and environmentally benign synthetic routes for complex organic molecules, highlighting the role of pyrrolidine derivatives in facilitating these reactions (Parmar, Vala, & Patel, 2023).

Biological Significance

Pyrrolidine-based compounds are extensively utilized in drug discovery due to their bioactive properties and structural diversity. The review by Petri et al. (2021) emphasizes the pyrrolidine ring's significance in medicinal chemistry, showcasing its utility in designing compounds for treating human diseases by exploiting its stereochemistry and three-dimensional structure for target selectivity (Petri et al., 2021).

Mechanism of Action

If the compound is a drug or active substance, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

Safety and hazards analysis involves understanding the potential risks associated with handling or exposure to the compound. This can include toxicity, flammability, and environmental impact.